Cas no 2174001-91-1 (5-(methoxymethyl)-1,2-thiazole)

• Product Name: 5-(methoxymethyl)-1,2-thiazole
• CAS No: 2174001-91-1
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 6422102
• PubChem ID: 23080879
• Update Time: 2025-05-24

5-(methoxymethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1,2-thiazole
• Isothiazole, 5-(methoxymethyl)-
• 5-(Methoxymethyl)isothiazole
• EN300-1692336
• 2174001-91-1
• SCHEMBL3150344
• starbld0032936

• Inchi： 1S/C5H7NOS/c1-7-4-5-2-3-6-8-5/h2-3H,4H2,1H3
• InChI Key： ZZZOBRKIOJLYMC-UHFFFAOYSA-N
• SMILES： S1C(COC)=CC=N1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 96.9±22.0 °C(Predicted)
• pka: 3.78±0.20(Predicted)

Additional information on 5-(methoxymethyl)-1,2-thiazole

Professional Introduction to Compound with CAS No. 2174001-91-1 and Product Name: 5-(methoxymethyl)-1,2-thiazole

Compound with the CAS number 2174001-91-1 and the product name 5-(methoxymethyl)-1,2-thiazole represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both a thiazole ring and a methoxymethyl substituent imparts distinct chemical properties that make it a valuable candidate for further exploration.

The thiazole core is a well-known scaffold in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets in a manner that promotes therapeutic effects. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif is particularly favored because it can mimic natural products and biological intermediates, facilitating the design of novel compounds with enhanced pharmacological profiles.

In the case of 5-(methoxymethyl)-1,2-thiazole, the methoxymethyl group serves as an important functional handle that can be further modified through various chemical transformations. This substituent not only influences the electronic properties of the molecule but also provides a site for selective functionalization, enabling the synthesis of more complex derivatives. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of 5-(methoxymethyl)-1,2-thiazole and its derivatives. These tools allow researchers to simulate interactions with target proteins and enzymes, providing insights into potential mechanisms of action. For instance, studies suggest that thiazole derivatives may inhibit certain kinases or modulate ion channels by binding to specific pockets within the target proteins. The methoxymethyl group could play a role in fine-tuning these interactions, either by increasing binding affinity or altering selectivity.

The synthesis of 5-(methoxymethyl)-1,2-thiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the thiazole ring and introducing the methoxymethyl moiety. These methods are favored for their efficiency and scalability, making them suitable for industrial applications.

One of the most promising applications of 5-(methoxymethyl)-1,2-thiazole lies in its potential as an intermediate in the development of novel therapeutic agents. Researchers are exploring its utility in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes overexpressed in tumor cells. Additionally, their ability to cross the blood-brain barrier suggests potential applications in treating neurological conditions.

The pharmacokinetic properties of 5-(methoxymethyl)-1,2-thiazole are also under investigation to ensure its suitability for clinical use. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of drug efficacy and safety. Computational models predict that this compound may exhibit moderate solubility in both aqueous and lipid environments, which could influence its distribution throughout the body. Further experimental studies are needed to validate these predictions and optimize formulation strategies.

Environmental considerations are another important aspect when evaluating compounds like 5-(methoxymethyl)-1,2-thiazole. Sustainable synthetic methodologies are being developed to minimize waste and reduce environmental impact. Green chemistry principles encourage the use of renewable feedstocks, energy-efficient processes, and biodegradable materials wherever possible. These approaches not only align with regulatory requirements but also contribute to cost-effective production.

The future prospects for 5-(methoxymethyl)-1,2-thiazole appear promising as ongoing research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. By leveraging advances in synthetic chemistry, computational biology, and drug discovery technologies, this compound has the potential to contribute significantly to modern medicine.